Cas no 938022-30-1 (3-(difluoromethyl)-1H,4H,5H,6H-cyclopentacpyrazole)

• Product Name: 3-(difluoromethyl)-1H,4H,5H,6H-cyclopentacpyrazole
• CAS No: 938022-30-1
• MF: C₇H₈F₂N₂
• MW: 158.148628234863
• MDL: MFCD08558276
• CID: 802469
• PubChem ID: 19616684
• Update Time: 2025-10-30

3-(difluoromethyl)-1H,4H,5H,6H-cyclopentacpyrazole Chemical and Physical Properties

Names and Identifiers

• Cyclopentapyrazole,3-(difluoromethyl)-1,4,5,6-tetrahydro-
• 3-(difluoromethyl)-1H,4H,5H,6H-cyclopentacpyrazole
• 938022-30-1
• MFCD08558276
• 3-(Difluoromethyl)-1,4,5,6-tetrahydrocyclopentapyrazole
• DTXSID101206351
• 3-(difluoromethyl)-1H,4H,5H,6H-cyclopenta[c]pyrazole
• CS-0240964
• AKOS005167333
• Z1198180017
• 3-(difluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
• EN300-230774

• MDL： MFCD08558276
• Inchi： 1S/C7H8F2N2/c8-7(9)6-4-2-1-3-5(4)10-11-6/h7H,1-3H2,(H,10,11)
• InChI Key： MKIHPDJBJQHUDL-UHFFFAOYSA-N
• SMILES： FC(C1C2=C(CCC2)NN=1)F

Computed Properties

• Exact Mass: 158.06555459g/mol
• Monoisotopic Mass: 158.06555459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 28.7Ų

Additional information on 3-(difluoromethyl)-1H,4H,5H,6H-cyclopentacpyrazole

Recent Advances in the Study of 3-(Difluoromethyl)-1H,4H,5H,6H-cyclopentacpyrazole (CAS: 938022-30-1)

3-(Difluoromethyl)-1H,4H,5H,6H-cyclopentacpyrazole (CAS: 938022-30-1) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development.

The synthesis of 3-(difluoromethyl)-1H,4H,5H,6H-cyclopentacpyrazole has been optimized to improve yield and purity, with recent advancements in catalytic methods and green chemistry approaches. Researchers have reported successful synthesis routes that minimize by-products and enhance scalability, making the compound more accessible for further studies.

In terms of biological activity, preliminary studies indicate that 3-(difluoromethyl)-1H,4H,5H,6H-cyclopentacpyrazole exhibits promising inhibitory effects on specific enzyme targets involved in inflammatory and oncogenic pathways. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory and anti-cancer agents.

Mechanistic studies have revealed that the compound interacts with key amino acid residues in the active sites of target enzymes, leading to conformational changes that disrupt their function. Molecular docking and dynamics simulations have provided detailed insights into these interactions, supporting the rational design of derivatives with enhanced potency and selectivity.

Recent in vivo studies have demonstrated the compound's pharmacokinetic properties and preliminary safety profile. While further toxicological evaluations are needed, the current data support its potential for clinical translation. Researchers are also exploring its combination with other therapeutic agents to enhance efficacy and reduce resistance.

In conclusion, 3-(difluoromethyl)-1H,4H,5H,6H-cyclopentacpyrazole represents a promising candidate for drug development, with ongoing research aimed at optimizing its pharmacological properties and expanding its therapeutic applications. Future studies will focus on addressing current limitations and advancing the compound towards preclinical and clinical trials.